2,2,3,3-tetrafluoropropyl 4-[(4-chlorophenyl)amino]-4-oxobutanoate

• IUPAC Name: 2,2,3,3-tetrafluoropropyl 4-(4-chloroanilino)-4-oxobutanoate
• InChI: InChI=1S/C13H12ClF4NO3/c14-8-1-3-9(4-2-8)19-10(20)5-6-11(21)22-7-13(17,18)12(15)16/h1-4,12H,5-7H2,(H,19,20)
• InChI Key: SEKKCAYGWWXZLS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CCC(=O)OCC(C(F)F)(F)F)Cl
• Molecular Formula: C13H12ClF4NO3
• Molecular Weight: 341.68 g/mol

Description

2,2,3,3-tetrafluoropropyl 4-[(4-chlorophenyl)amino]-4-oxobutanoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This chemical compound is also known as TFPB and has been synthesized using several methods.

Mechanism of Action

TFPB exerts its effects by inhibiting the activity of certain enzymes. It has been reported to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a crucial role in the regulation of gene expression. TFPB has also been reported to inhibit the activity of acetylcholinesterase (AChE), which is an enzyme that plays a crucial role in the regulation of neurotransmitter activity.
Biochemical and Physiological Effects:
TFPB has been reported to exhibit several biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells, inhibit the activity of certain enzymes, and regulate gene expression. TFPB has also been reported to exhibit anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of TFPB is its potent inhibitory activity against certain enzymes, making it a potential drug candidate. However, one of the major limitations of TFPB is its toxicity. TFPB has been reported to exhibit cytotoxicity at high concentrations, making it unsuitable for use in vivo.

Future Directions

There are several future directions for the study of TFPB. One of the most promising future directions is the development of TFPB as a potential drug candidate. TFPB has been reported to exhibit potent inhibitory activity against certain enzymes, making it a potential drug candidate for the treatment of various diseases. Another future direction is the study of the mechanism of action of TFPB. Further studies are needed to elucidate the precise mechanism of action of TFPB and its effects on various enzymes and pathways. Additionally, the development of novel synthesis methods for TFPB is another future direction for the study of this chemical compound.

Scientific Research Applications

TFPB has been extensively studied for its potential applications in various fields. One of the most promising applications of TFPB is in the field of cancer research. TFPB has been reported to inhibit the growth of cancer cells by inducing apoptosis and inhibiting the activity of certain enzymes. TFPB has also been studied for its potential applications in the field of drug discovery. TFPB has been reported to exhibit potent inhibitory activity against certain enzymes, making it a potential drug candidate.